Cas no 1185309-22-1 (N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride)

• Product Name: N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride
• CAS No: 1185309-22-1
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 1004237
• PubChem ID: 45787015
• Update Time: 2025-11-03

N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride
• 4-piperidylpyrazin-2-ylamine, chloride
• AK-53272
• ANW-72164
• CTK8C4505
• MolPort-021-795-203
• Piperidin-4-yl-pyrazin-2-yl-amine hydrochloride
• SBB075002
• AKOS015941053
• DB-335183
• N-(Piperidin-4-yl)pyrazin-2-amine--hydrogen chloride (1/1)
• 1185309-22-1
• DTXSID40671551
• N-piperidin-4-ylpyrazin-2-amine;hydrochloride
• N-(Piperidin-4-yl)pyrazin-2-aminehydrochloride

• MDL： MFCD09607508
• Inchi： 1S/C9H14N4.ClH/c1-3-10-4-2-8(1)13-9-7-11-5-6-12-9;/h5-8,10H,1-4H2,(H,12,13);1H
• InChI Key： ZRZOSLSCRTWCLU-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)NC1C=NC=CN=1

Computed Properties

• Exact Mass: 214.0985242g/mol
• Monoisotopic Mass: 214.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride

N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride (CAS No. 1185309-22-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride (CAS No. 1185309-22-1) is a compound of significant interest in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives and is characterized by its piperidine moiety, which imparts specific biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride.

Chemical Structure and Synthesis: The molecular formula of N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride is C₁₀H₁₆N₄·HCl, with a molecular weight of 236.71 g/mol. The compound consists of a pyrazine ring attached to a piperidine ring through an amine linkage, forming a highly conjugated system that contributes to its unique chemical properties. The synthesis of N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride typically involves the reaction of 2-chloropyrazine with 4-piperidinemethanamine, followed by the formation of the hydrochloride salt.

Physical Properties: N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride is a white crystalline solid with a melting point ranging from 205°C to 207°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various pharmaceutical formulations. The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Biological Activity: Recent studies have highlighted the potential therapeutic applications of N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin receptors, particularly the 5-HT₇ receptor, which plays a crucial role in regulating mood and cognitive functions. This interaction has led to investigations into its potential use in treating neuropsychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride has also been studied for its anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent in conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Safety: While preclinical studies have shown promising results, further clinical trials are necessary to fully evaluate the safety and efficacy of N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride. Early-phase clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile in human subjects. Preliminary data indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Future Directions: The ongoing research on N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance its bioavailability and reduce potential side effects. Additionally, combination therapies involving N-(Piperidin-4-yl)pyrazin-2-amine hydrochloride and other drugs are being investigated to achieve synergistic effects in treating complex diseases.

In conclusion, N-(Piperidin-4-y l)pyrazin -2 -amin e hyd rochlo ride strong > (CAS No . 1185309 - 2 2 -1 ) i s a promi sing compo und wi th po tential therap eutic appl ications i n medic inal chemi stry . Its un ique ch emical st ructure an d bi ologi cal act ivities make i t an i mport ant fo cus fo r fu ture rese arch an d de velopme nt . As rese arch con tinues , it i s expe cted th at th is co mpound wi ll pla y a si gnific ant ro le i n ad vancing t he trea tment o f vario us medica l condi tions . p >